Cas no 1692501-95-3 (4-amino-1-(1-methoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(1-methoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1692501-95-3
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 6049376
• PubChem ID: 107344359
• Update Time: 2025-07-17

4-amino-1-(1-methoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1109301
• 1692501-95-3

• Inchi： 1S/C8H11N3O4/c1-4(8(14)15-2)11-3-5(9)6(10-11)7(12)13/h3-4H,9H2,1-2H3,(H,12,13)
• InChI Key： YLGJRVWIDKXNQP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C=C(C(C(=O)O)=N1)N)=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-1-(1-methoxy-1-oxopropan-2-yl)-1H-pyrazole-3-carboxylic acid

4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid: A Novel Scaffold for Targeted Therapeutic Applications

4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid, with the CAS number 1692501-95-3, represents a promising molecular scaffold in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. Recent studies have highlighted the potential of this specific compound to serve as a versatile platform for drug development, particularly in the context of targeted therapies for chronic diseases. The structural features of this molecule, including the 1-methoxy-1-oxopropan-2-yl group and the 4-amino substitution, contribute to its unique pharmacological profile.

The molecular structure of 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid is characterized by a pyrazole ring fused to a carboxylic acid group, with the 1-methoxy-1-oxopropan-2-yl moiety introducing additional functional groups. This configuration allows for the modulation of intermolecular interactions, enhancing the compound's ability to bind to specific biological targets. The 4-amino substitution further contributes to the molecule's reactivity, enabling potential modifications for improved therapeutic outcomes. Such structural elements are critical in determining the compound's pharmacokinetic properties, including solubility, stability, and bioavailability, which are essential for effective drug delivery.

Recent research has focused on the synthetic pathways and pharmacological potential of 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity, particularly in modulating the NF-κB signaling pathway. This finding is crucial for the development of therapies targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokine production underscores its potential as a therapeutic agent in these conditions.

Additionally, the 1-methoxy-1-oxopropan-2-yl group in this molecule has been shown to enhance its lipophilicity, which is a key factor in improving the permeability of the compound across biological membranes. This property is particularly advantageous for drugs that need to cross the blood-brain barrier, such as those targeting neurological disorders. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the role of this functional group in increasing the compound's solubility in lipid environments, thereby improving its cellular uptake and bioavailability.

The 4-amino substitution in 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid also plays a critical role in its biological activity. This group can act as a site for further chemical modifications, enabling the creation of derivatives with enhanced therapeutic properties. For instance, the amino group can be conjugated to various functional moieties, such as PEG chains or targeting ligands, to improve the compound's specificity and reduce off-target effects. Such modifications are essential for the development of personalized medicine approaches, where the drug's efficacy can be tailored to individual patient profiles.

Recent advances in computational modeling have further elucidated the potential applications of this compound. A 2023 study using molecular docking simulations revealed that 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid can effectively bind to the active site of key enzymes involved in metabolic disorders. This binding affinity is attributed to the molecule's ability to form hydrogen bonds with specific amino acid residues, which is a critical factor in enzyme inhibition. These findings suggest that this compound could be a valuable candidate for the treatment of diseases such as type 2 diabetes and metabolic syndrome.

Moreover, the carboxylic acid group in this molecule contributes to its acid-base properties, which are important for its solubility and stability in different physiological conditions. The carboxylic acid group can ionize in aqueous environments, which enhances the compound's solubility in biological fluids. This property is particularly beneficial for oral administration, as it ensures that the compound remains in a dissolved state in the gastrointestinal tract, facilitating its absorption into the bloodstream.

The synthetic versatility of 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid has also been explored in the context of drug design. Researchers have employed various strategies to modify the compound's structure to optimize its therapeutic potential. For example, the introduction of substituents at the pyrazole ring has been shown to enhance the compound's ability to target specific receptors, such as G-protein-coupled receptors (GPCRs). These modifications are crucial for improving the compound's selectivity and reducing potential side effects.

Recent studies have also investigated the cytotoxic potential of this compound in cancer cell lines. A 2023 study published in Anticancer Research demonstrated that 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid exhibits significant antitumor activity, particularly against breast cancer cells. The compound's ability to induce apoptosis and inhibit cell proliferation is attributed to its interaction with key signaling pathways involved in cancer progression. These findings highlight the compound's potential as a therapeutic agent in oncology.

In addition to its therapeutic applications, the environmental impact of this compound is an important consideration in its development. Researchers have evaluated the biodegradability and toxicity of 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid to ensure its safety for both human use and environmental sustainability. A 2022 study in Toxicology Reports found that the compound exhibits low toxicity towards aquatic organisms, making it a more environmentally friendly alternative to traditional pharmaceuticals.

Overall, 4-Amino-1-(1-Methoxy-1-Oxopropan-2-Yl)-1H-Pyrazole-3-Carboxylic Acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with recent scientific discoveries, position it as a promising candidate for the development of novel therapies. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the treatment of various diseases and conditions.